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Compound of Interest

Compound Name: Ethyl coumarate

Cat. No.: B122075 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals handling Ethyl coumarate.

Adherence to these protocols is essential for ensuring laboratory safety and procedural

accuracy.

Hazard Identification and Personal Protective
Equipment (PPE)
Ethyl coumarate is a solid, white crystalline powder. While some safety data sheets (SDS)

indicate no significant hazards, others classify it as causing skin and serious eye irritation, and

potentially respiratory irritation.[1][2] Therefore, a cautious approach to handling is warranted.

The following personal protective equipment is mandatory to mitigate exposure risks.
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Hazard Class Potential Effects Required PPE

Skin Irritant
Causes skin irritation upon

contact.[1][2]

Gloves: Nitrile or other

chemical-resistant gloves.

Inspect for tears or holes

before use.[1] Lab Coat: A

standard laboratory coat

should be worn and fully

buttoned.

Eye Irritant
Causes serious eye irritation.

[1][2]

Eye Protection: Safety glasses

with side shields or safety

goggles are required.

Respiratory Irritant
May cause respiratory irritation

if inhaled as dust.[2]

Respiratory Protection: Use in

a well-ventilated area. A

NIOSH-approved respirator is

recommended if dust

generation is likely or if

irritation is experienced.[3]

Operational Plan: Safe Handling and Experimental
Protocol
Adherence to a strict operational plan is critical when working with Ethyl coumarate to prevent

contamination and ensure user safety.

Donning and Doffing of PPE
A standardized procedure for putting on (donning) and taking off (doffing) PPE must be

followed to prevent cross-contamination.

Donning Procedure:

Hand Hygiene: Start with clean hands. Wash with soap and water for at least 20 seconds.

Lab Coat/Gown: Put on a properly fitting lab coat or gown, ensuring it is fully closed.[3][4]
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Eye Protection: Put on safety glasses or goggles.

Gloves: Don gloves, ensuring the cuffs of the gloves go over the cuffs of the lab coat

sleeves.[3]

Doffing Procedure:

Gloves: Remove gloves using the glove-to-glove/skin-to-skin technique to avoid touching the

contaminated exterior. Dispose of them in the designated chemical waste container.[3][5]

Lab Coat/Gown: Remove the lab coat by folding it in on itself, contaminated side inward, and

place it in the designated receptacle for laboratory laundry or disposal.

Eye Protection: Remove safety glasses or goggles from the back of the head.

Hand Hygiene: Wash hands thoroughly with soap and water.

Experimental Protocol: Preparation of a Stock Solution
The following is a general protocol for the preparation of a stock solution of Ethyl coumarate,

a common procedure in a research setting.

Objective: To prepare a 10 mM stock solution of Ethyl coumarate in Dimethyl Sulfoxide

(DMSO).

Materials:

Ethyl coumarate powder

Dimethyl Sulfoxide (DMSO), laboratory grade

Calibrated analytical balance

Weighing paper or boat

Spatula

Appropriate volumetric flask with stopper
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Pipettes and pipette tips

Vortex mixer

Procedure:

Preparation: Ensure the work area, typically a chemical fume hood or a designated bench

space with good ventilation, is clean and uncluttered. Lay down absorbent bench paper.

Tare Balance: Place a clean weighing boat on the analytical balance and tare it.

Weighing: Carefully weigh the desired amount of Ethyl coumarate powder using a clean

spatula. Avoid creating dust.

Transfer: Transfer the weighed powder to the volumetric flask.

Dissolution: Add a small amount of DMSO to the volumetric flask to dissolve the Ethyl
coumarate. Swirl gently or use a vortex mixer to ensure complete dissolution.

Final Volume: Once dissolved, add DMSO to the calibration mark of the volumetric flask.

Mixing: Stopper the flask and invert it several times to ensure the solution is homogeneous.

Labeling: Clearly label the flask with the name of the compound, concentration, solvent, date

of preparation, and your initials.

Storage: Store the stock solution in a cool, dark, and dry place as recommended by the

SDS.

Disposal Plan
Proper disposal of Ethyl coumarate and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation
Solid Chemical Waste: Unused Ethyl coumarate powder, contaminated weighing paper, and

other solid materials that have come into direct contact with the chemical.
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Contaminated PPE: Used gloves, disposable lab coats, and any other contaminated

personal protective equipment.

Liquid Chemical Waste: Unused or waste stock solutions of Ethyl coumarate.

Sharps Waste: Contaminated pipette tips and any other contaminated sharp objects.

Step-by-Step Disposal Procedure
Solid Chemical Waste:

Collect all solid chemical waste in a designated, clearly labeled, and sealable container.

The container should be labeled as "Hazardous Waste" and list the chemical constituents.

[1]

Contaminated PPE:

Place all contaminated PPE in a designated hazardous waste bag or container.[1]

Liquid Chemical Waste:

Collect liquid waste in a compatible, leak-proof container with a secure lid.

The container must be clearly labeled as "Hazardous Waste" with the full chemical name

and approximate concentration.

Do not mix with other incompatible waste streams.

Sharps Waste:

Dispose of all contaminated sharps in a designated sharps container.

Waste Pickup:

Arrange for the collection of all hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal company.[1]
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Quantitative Data Summary
The following table summarizes key quantitative data for Ethyl coumarate.

Property Value Source

Molecular Formula C₁₁H₁₀O₃ PubChem

Molecular Weight 190.19 g/mol PubChem

Appearance White to off-white solid/powder Alfa Aesar

Melting Point 67-69 °C Alfa Aesar

Boiling Point 299.2 °C at 760 mmHg Echemi

Flash Point 120.3 °C Echemi

Solubility

Soluble in chloroform,

dichloromethane, ethyl

acetate, DMSO, acetone.[6]

Insoluble in water.

ChemicalBook, Alfa Aesar

Diagrams
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Figure 1: PPE Selection Logic for Handling Ethyl Coumarate

Hazard Assessment

Required Personal Protective Equipment

Task: Handling Ethyl Coumarate Powder

Potential for Skin Contact? Potential for Eye Splash? Potential for Inhalation of Dust?

Wear a Lab Coat

Standard Lab Practice

Wear Chemical-Resistant Gloves (Nitrile)

Yes

Wear Safety Glasses with Side Shields or Goggles

Yes

Work in a Well-Ventilated Area or Use a Fume Hood

Yes

Click to download full resolution via product page

Caption: Figure 1: PPE Selection Logic for Handling Ethyl Coumarate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b122075#personal-protective-
equipment-for-handling-ethyl-coumarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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